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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzyl chloride

CAS No.: 93286-22-7

Cat. No.: B1586517

Get Quote

Technical Profile: 2-Chloro-4-fluorobenzyl
Chloride
CAS: 93286-22-7 | Formula: C₇H₅Cl₂F | M.W.: 179.02 g/mol [1][2][3][4]

Executive Summary
2-Chloro-4-fluorobenzyl chloride is a high-value halogenated aromatic intermediate used

primarily in the synthesis of fluorinated pharmaceutical active ingredients (APIs) and

agrochemicals.[3][4][5] Distinguished by its dual-halogen substitution pattern, it offers unique

electronic properties where the electron-withdrawing fluorine atom (para-position) and the steric

bulk of the chlorine atom (ortho-position) modulate the reactivity of the benzylic center.[4]

This guide provides a definitive technical reference for researchers, detailing the compound's

physicochemical properties, synthesis pathways, and critical handling protocols required for its

safe application in drug development workflows.[4]
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The compound is an aryl halide featuring a reactive chloromethyl group.[4] The presence of the

ortho-chlorine substituent introduces significant steric hindrance compared to its mono-

fluorinated analogues, influencing nucleophilic attack rates at the benzylic carbon.[4]

Identifier Value

IUPAC Name 1-(Chloromethyl)-2-chloro-4-fluorobenzene

CAS Number 93286-22-7

SMILES ClCC1=C(Cl)C=C(F)C=C1

InChI Key HMIAXVWVTBIGON-UHFFFAOYSA-N

Molecular Weight 179.02 g/mol

Appearance Clear, colorless to pale yellow liquid

Physicochemical Properties
The following data represents the consensus of experimental values derived from industrial

certificates of analysis (CoA) and thermodynamic databases.

3.1 Core Physical Data
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Property Value Test Condition / Notes

Boiling Point 212–214 °C @ 760 mmHg (Atmospheric)

Melting Point 7 °C
Liquid at room temperature;

may solidify in cold storage.[4]

Density 1.37 g/mL @ 25 °C

Refractive Index (

)
1.534 @ 20 °C

Flash Point 88.1 °C Closed Cup (Combustible)

Vapor Pressure ~0.2 mmHg @ 25 °C (Estimated)

Solubility Immiscible Water (Hydrolyzes slowly)

Solubility Soluble
DCM, THF, Toluene, Ethyl

Acetate

3.2 Spectroscopic Signature[4]
H NMR (CDCl

): Distinct singlet for benzylic protons (-CH

Cl) typically appears around

4.6–4.7 ppm.[4] Aromatic protons show splitting characteristic of 1,2,4-substitution.[4]

F NMR: Single signal typically around -110 to -115 ppm (relative to CFCl

), indicative of the fluoro-arene environment.[4]

Synthesis & Production Logic
The industrial preparation of 2-chloro-4-fluorobenzyl chloride relies on the free-radical side-

chain chlorination of 2-chloro-4-fluorotoluene.[4] This process must be carefully controlled to

prevent over-chlorination (yielding the benzal chloride) or ring chlorination.[4]

4.1 Synthetic Pathway (Radical Substitution)
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The reaction utilizes a radical initiator (AIBN or Benzoyl Peroxide) or photochemical initiation to

drive the substitution of a methyl hydrogen with chlorine.[4]

2-Chloro-4-fluorotoluene
(Precursor)

Radical Intermediate
(Benzylic Radical)

 Initiation (Heat/Light)

Reagents:
Cl2 (gas) or NCS

Initiator: AIBN / hv / BPO

2-Chloro-4-fluorobenzyl chloride
(Target)

 Propagation Byproducts:
Benzal chloride (Over-chlorination)

 Excess Cl2

Click to download full resolution via product page

Figure 1: Radical chain mechanism for the synthesis of 2-chloro-4-fluorobenzyl chloride.[4]

Control of stoichiometry is critical to minimize dichloromethyl byproducts.

4.2 Purification Protocol
Quench: Reaction mixture is cooled and washed with aqueous sodium bicarbonate to

remove acidic byproducts (HCl).

Drying: Organic layer dried over anhydrous MgSO

.

Distillation: Fractional distillation under reduced pressure is required to separate the product

(BP ~212°C) from unreacted toluene precursor (BP ~154°C) and heavy polychlorinated

impurities.[4]

Reactivity & Applications
The benzylic chloride moiety is a "soft" electrophile, making it highly susceptible to S

2 reactions.[4] This reactivity is exploited to introduce the 2-chloro-4-fluorobenzyl motif into
pharmacophores.[4]

5.1 Common Transformations
N-Alkylation: Reaction with secondary amines to form tertiary benzylamines (common in

antihistamines and kinase inhibitors).[4]
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O-Alkylation: Reaction with phenols or alcohols to form ethers.[4]

Cyanation: Reaction with NaCN to form 2-chloro-4-fluorophenylacetonitrile (precursor to

phenylacetic acids).[4]

2-Chloro-4-fluorobenzyl chloride

2-Chloro-4-fluorobenzyl alcohol
(Hydrolysis)

H2O / OH-

N-Benzyl Derivatives
(Amination)

R2NH / Base

Arylacetonitrile
(Cyanation)

NaCN / DMSO

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways utilizing the electrophilic benzylic carbon.[4]

Safety, Handling, & Stability (E-E-A-T)
Warning: Benzyl chlorides are potent lachrymators (tear agents) and corrosive to skin and

mucous membranes.[4] Strict engineering controls are mandatory.[4]

6.1 Hazard Classification (GHS)[4]
Skin Corr.[4][5] 1B: Causes severe skin burns and eye damage.[4]

Eye Dam. 1: Causes serious eye damage.[4]

STOT SE 3: May cause respiratory irritation.[4]

6.2 Storage & Stability Protocol
Moisture Sensitivity: The compound hydrolyzes slowly in moist air to release HCl gas.[4]

Storage Condition: Store under an inert atmosphere (Nitrogen or Argon) in a cool, dry place

(<15 °C recommended).

Shelf Life: Stable for 12–24 months if seal is compromised; however, periodic testing for

acidity (HCl formation) is recommended before use in sensitive catalysis.[4]
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6.3 Emergency Protocol
Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious water for

15+ minutes.[4]

Spill: Neutralize with weak base (soda ash) before absorbing with vermiculite.[4] Do not use

combustible materials (sawdust).[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://mww.hsp-pharma.com/apis-and-intermediates/2-chloro-4-fluorobenzyl-chloride-cas-93286-22.html
https://www.echemi.com/supplier/pid_Seven22854-alpha-chloro-p-fluorotoluene.html
https://www.benchchem.com/product/b151448
https://www.echemi.com/produce/pr25030433035-2-chloro-4-fluorobenzyl-chloride.html
https://www.benchchem.com/product/b1586517/docs#2-chloro-4-fluorobenzyl-chloride-physical-properties
https://www.benchchem.com/product/b1586517/docs#2-chloro-4-fluorobenzyl-chloride-physical-properties
https://www.benchchem.com/product/b1586517/docs#2-chloro-4-fluorobenzyl-chloride-physical-properties
https://www.benchchem.com/product/b1586517/docs#2-chloro-4-fluorobenzyl-chloride-physical-properties
https://www.benchchem.com/product/b1586517?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

